Cas no 1803741-41-4 (6-Acetylbenzo[d]oxazole-2-carboxaldehyde)

• Product Name: 6-Acetylbenzo[d]oxazole-2-carboxaldehyde
• CAS No: 1803741-41-4
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 4817062
• Update Time: 2025-06-27

6-Acetylbenzo[d]oxazole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Acetylbenzo[d]oxazole-2-carboxaldehyde

• Inchi： 1S/C10H7NO3/c1-6(13)7-2-3-8-9(4-7)14-10(5-12)11-8/h2-5H,1H3
• InChI Key： ZHLOPFCILONOQB-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC2C=CC(C(C)=O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 1.2
• Topological Polar Surface Area: 60.2

Additional information on 6-Acetylbenzo[d]oxazole-2-carboxaldehyde

Introduction to 6-Acetylbenzo[d]oxazole-2-carboxaldehyde (CAS No. 1803741-41-4)

6-Acetylbenzo[d]oxazole-2-carboxaldehyde, with the CAS number 1803741-41-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an acetyl group, a benzoxazole ring, and a carboxaldehyde functional group. These features contribute to its potential applications in various scientific and industrial domains.

The molecular formula of 6-Acetylbenzo[d]oxazole-2-carboxaldehyde is C₁₀H₇NO₃, and its molecular weight is approximately 189.16 g/mol. The compound's structure can be visualized as a benzene ring fused with an oxazole ring, with an acetyl group attached at the 6-position and a carboxaldehyde group at the 2-position. This arrangement provides the molecule with distinct chemical properties, making it a valuable building block in synthetic chemistry.

In recent years, 6-Acetylbenzo[d]oxazole-2-carboxaldehyde has been the subject of extensive research due to its potential biological activities. Studies have shown that this compound exhibits significant antioxidant properties, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. This characteristic makes it a promising candidate for the development of new therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 6-Acetylbenzo[d]oxazole-2-carboxaldehyde has also been investigated for its antimicrobial activity. Research has demonstrated that this compound possesses broad-spectrum antimicrobial properties, effectively inhibiting the growth of various bacterial and fungal strains. This finding opens up possibilities for its use in developing novel antimicrobial agents, particularly in the context of increasing antibiotic resistance.

The synthesis of 6-Acetylbenzo[d]oxazole-2-carboxaldehyde typically involves multi-step reactions, starting from readily available starting materials such as benzene derivatives and oxazole precursors. One common synthetic route involves the condensation of an appropriate benzene derivative with an oxazole precursor, followed by acetylation and oxidation steps to introduce the acetyl and carboxaldehyde groups, respectively. The efficiency and yield of these reactions can be optimized by carefully controlling reaction conditions such as temperature, pressure, and catalyst selection.

In addition to its biological applications, 6-Acetylbenzo[d]oxazole-2-carboxaldehyde has also found use in materials science. Its unique electronic properties make it a suitable candidate for the development of organic electronic materials, including organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the benzoxazole ring and the carboxaldehyde group contributes to its favorable electronic characteristics, such as high electron mobility and good stability under various environmental conditions.

The safety profile of 6-Acetylbenzo[d]oxazole-2-carboxaldehyde is an important consideration in both research and industrial applications. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 6-Acetylbenzo[d]oxazole-2-carboxaldehyde (CAS No. 1803741-41-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique molecular structure endows it with valuable chemical properties that make it a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.